Cas no 186590-34-1 (3,4-Difluoro-2-hydroxybenzonitrile)

• Product Name: 3,4-Difluoro-2-hydroxybenzonitrile
• CAS No: 186590-34-1
• MF: C₇H₃F₂NO
• MW: 155.101628541946
• CID: 114866
• PubChem ID: 24721620
• Update Time: 2025-05-19

3,4-Difluoro-2-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,3,4-difluoro-2-hydroxy-
• 3,4-DIFLUORO-2-HYDROXYBENZONITRILE
• Benzonitrile, 3,4-difluoro-2-hydroxy- (9CI)
• ZQTPRXJPZPHNAJ-UHFFFAOYSA-N
• SCHEMBL1128857
• FT-0731899
• AT10509
• 3,4-difluoro-2-hydroxy-benzonitrile
• CS-0328444
• AKOS006278916
• 186590-34-1
• DTXSID30641066
• DB-274652
• Benzonitrile, 3,4-difluoro-2-hydroxy-
• 3,4-Difluoro-2-hydroxybenzonitrile

• MDL： MFCD03428595
• Inchi： 1S/C7H3F2NO/c8-5-2-1-4(3-10)7(11)6(5)9/h1-2,11H
• InChI Key： ZQTPRXJPZPHNAJ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(C#N)=C1O)F

Computed Properties

• Exact Mass: 155.01829
• Monoisotopic Mass: 155.01827004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44Ų

Experimental Properties

• PSA: 44.02

Additional information on 3,4-Difluoro-2-hydroxybenzonitrile

3,4-Difluoro-2-hydroxybenzonitrile (CAS No. 186590-34-1): A Versatile Fluorinated Building Block in Modern Chemistry

3,4-Difluoro-2-hydroxybenzonitrile (CAS 186590-34-1) is an important fluorinated aromatic compound that has gained significant attention in pharmaceutical and agrochemical research. This difluorinated benzonitrile derivative serves as a valuable synthetic intermediate due to its unique electronic properties imparted by the strategic placement of fluorine atoms and hydroxyl group on the benzene ring.

The molecular structure of 3,4-difluoro-2-hydroxybenzonitrile features two fluorine atoms at the 3- and 4-positions, a hydroxyl group at the 2-position, and a nitrile functional group. This particular arrangement creates an interesting electronic profile that makes the compound useful in various applications. Researchers have been particularly interested in how the fluorine substitution pattern affects the compound's reactivity and physical properties.

In pharmaceutical applications, 3,4-Difluoro-2-hydroxybenzonitrile serves as a key building block for the synthesis of more complex molecules. The presence of fluorine atoms often improves metabolic stability and membrane permeability of drug candidates, which explains the growing demand for such fluorinated intermediates in medicinal chemistry. Recent studies have explored its use in developing kinase inhibitors and other targeted therapies.

The agrochemical industry also benefits from this compound, where it's used in the development of novel pesticides and herbicides. The difluoro-hydroxybenzonitrile structure provides an excellent platform for creating compounds with specific modes of action against pests while maintaining favorable environmental profiles. This aligns well with current trends toward more sustainable agricultural solutions.

From a synthetic chemistry perspective, 3,4-Difluoro-2-hydroxybenzonitrile (CAS 186590-34-1) offers multiple reactive sites for further functionalization. The hydroxyl group can undergo various transformations, while the nitrile group can be converted to other functional groups like carboxylic acids or amides. These characteristics make it a versatile intermediate in organic synthesis.

The compound's physical properties include a molecular weight of 155.11 g/mol and typical characteristics of fluorinated aromatic compounds. It generally appears as a white to off-white crystalline powder with moderate solubility in common organic solvents. These properties are important considerations for researchers planning synthetic routes or formulation development.

Market trends show increasing demand for specialty fluorinated chemicals like 3,4-Difluoro-2-hydroxybenzonitrile, driven by the pharmaceutical industry's need for novel drug candidates and the agrochemical sector's search for more effective crop protection solutions. Manufacturers are responding by developing more efficient synthesis routes to meet this growing demand.

Quality control of 3,4-Difluoro-2-hydroxybenzonitrile typically involves HPLC analysis to ensure high purity levels, which is crucial for its applications in sensitive chemical processes. The compound is generally stable under recommended storage conditions, but like many hydroxybenzonitrile derivatives, it should be protected from prolonged exposure to moisture and strong oxidizing agents.

Recent advances in fluorination techniques have made the production of difluorinated aromatic compounds more cost-effective, contributing to the wider availability of 3,4-Difluoro-2-hydroxybenzonitrile. This aligns with the chemical industry's focus on developing efficient synthetic methodologies for fluorinated building blocks.

Environmental and safety considerations for handling 3,4-Difluoro-2-hydroxybenzonitrile follow standard laboratory practices for organic compounds. While not classified as highly hazardous, proper personal protective equipment should be used when handling the material, in line with good laboratory practices for all chemical substances.

The future outlook for 3,4-Difluoro-2-hydroxybenzonitrile (CAS 186590-34-1) appears promising, with potential applications expanding into materials science and specialty chemicals. Its unique combination of fluorine substitution and functional groups makes it an attractive candidate for developing advanced materials with specific electronic or surface properties.

Researchers continue to explore new synthetic applications of this fluorinated benzonitrile derivative, particularly in asymmetric synthesis and catalysis. The compound's ability to participate in various coupling reactions makes it valuable for constructing complex molecular architectures in both academic and industrial settings.

For those sourcing 3,4-Difluoro-2-hydroxybenzonitrile, it's important to work with reputable suppliers who can provide comprehensive analytical data and consistent quality. The compound is available in various quantities, from research-scale amounts to bulk quantities for industrial applications, with purity specifications tailored to different end uses.

In conclusion, 3,4-Difluoro-2-hydroxybenzonitrile represents an important class of fluorinated synthetic intermediates with wide-ranging applications in life sciences and specialty chemicals. Its unique structural features and reactivity profile ensure its continued relevance in chemical research and development, particularly in fields requiring precise control over molecular properties.